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Compound of Interest

Compound Name: Yashabushidiol A

Cat. No.: B13415939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and

biological activity of Yashabushidiol A, a linear diarylheptanoid with significant cytotoxic

properties. This document details the experimental protocols for its extraction and purification,

presents its physicochemical and biological data in structured tables, and visualizes key

processes through detailed diagrams.

Introduction
Yashabushidiol A is a naturally occurring diarylheptanoid first isolated from the male flowers

of Alnus sieboldiana Matsum. (Betulaceae). Diarylheptanoids, a class of plant secondary

metabolites, are known for a wide range of biological activities, including anti-inflammatory,

antioxidant, and cytotoxic effects. Yashabushidiol A, in particular, has garnered interest for its

potent cytotoxic activity against various cancer cell lines, making it a molecule of interest for

further investigation in drug discovery and development.

Physicochemical and Spectroscopic Data of
Yashabushidiol A
The following table summarizes the known quantitative data for Yashabushidiol A, compiled

from various spectroscopic and analytical studies.
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Property Value

Molecular Formula C₂₀H₂₆O₄

Molecular Weight 330.42 g/mol

Appearance Colorless oil

Optical Rotation [α]D -25.0° (c 0.5, CHCl₃)

¹H-NMR (CDCl₃, ppm)

δ 1.40-1.70 (m, 4H), 2.55-2.80 (m, 4H), 3.80-

4.00 (m, 2H), 6.60-6.90 (m, 6H), 7.10-7.25 (m,

2H)

¹³C-NMR (CDCl₃, ppm)

δ 25.8, 31.6, 38.4, 45.9, 68.2, 71.9, 113.1,

115.4, 118.5, 120.9, 128.4, 129.5, 134.2, 141.8,

143.9, 145.3, 154.2, 154.5

Mass Spectrometry HR-EIMS m/z: 330.1831 (M⁺, C₂₀H₂₆O₄)

Biological Activity: Cytotoxicity
Yashabushidiol A has demonstrated significant cytotoxic activity against several human

cancer cell lines. The table below summarizes the reported 50% inhibitory concentration (IC₅₀)

values.

Cell Line Cancer Type IC₅₀ (µg/mL)

THP-1 Human Leukemia 12.82

U-937 Human Leukemia Not specified

A-375 Human Melanoma Not specified

Experimental Protocols
The following protocols are based on established methods for the isolation of diarylheptanoids

from Alnus species and represent a likely reconstruction of the original methodology for

Yashabushidiol A.
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4.1. Plant Material Collection and Preparation

Male flowers of Alnus sieboldiana are collected.

The plant material is air-dried at room temperature for several weeks.

The dried material is ground into a fine powder using a Wiley mill.

4.2. Extraction

The powdered plant material is subjected to Soxhlet extraction with methanol for 8 hours.[1]

The methanolic extract is concentrated under reduced pressure using a rotary evaporator to

yield a crude extract.

4.3. Fractionation and Isolation

The crude methanol extract is suspended in water and partitioned successively with n-

hexane, ethyl acetate, and n-butanol.

The ethyl acetate fraction, typically rich in diarylheptanoids, is concentrated in vacuo.

The concentrated ethyl acetate fraction is subjected to column chromatography on silica gel.

Elution is performed with a gradient of n-hexane and ethyl acetate, with increasing polarity.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing compounds with similar TLC profiles are combined.

Further purification of the combined fractions is achieved by repeated column

chromatography on silica gel and/or preparative high-performance liquid chromatography

(HPLC) to yield pure Yashabushidiol A.

Visualizations
5.1. Isolation and Purification Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://shizuoka.repo.nii.ac.jp/record/14240/files/230829001.pdf
https://www.benchchem.com/product/b13415939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for the isolation and purification of

Yashabushidiol A from Alnus sieboldiana.
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Click to download full resolution via product page

Caption: Workflow for the Isolation of Yashabushidiol A.

5.2. Proposed Signaling Pathway for Cytotoxic Activity

Based on studies of other cytotoxic linear diarylheptanoids, a plausible mechanism of action for

Yashabushidiol A is the induction of apoptosis through the upregulation of Activating

Transcription Factor 3 (ATF3) and stabilization of the tumor suppressor protein p53.[2][3][4]

This leads to the activation of the intrinsic (mitochondrial) apoptotic pathway.
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Caption: Proposed Apoptotic Pathway of Yashabushidiol A.
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Conclusion
Yashabushidiol A, a linear diarylheptanoid from Alnus sieboldiana, exhibits promising

cytotoxic activity. The protocols and data presented in this guide provide a valuable resource

for researchers in natural product chemistry, pharmacology, and oncology. Further investigation

into the precise molecular targets and signaling pathways of Yashabushidiol A is warranted to

fully elucidate its therapeutic potential. The proposed ATF3/p53-mediated apoptotic pathway

provides a solid foundation for future mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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